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Compound of Interest

Compound Name: 2-Bromo-4-nitroimidazole

Cat. No.: B1265489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and an example of an

experimental application for 2-Bromo-4-nitroimidazole (CAS No: 65902-59-2). It is intended to

ensure the safe and effective use of this compound in a laboratory setting. 2-Bromo-4-
nitroimidazole is a key intermediate in the synthesis of various pharmaceutical compounds,

including antitubercular, antiparasitic, and antimicrobial agents.[1] Its reactivity, which makes it

a valuable synthetic building block, also necessitates careful handling and adherence to strict

safety protocols.

Safety and Hazard Information
2-Bromo-4-nitroimidazole is classified as a hazardous substance. The primary hazards

include being harmful if swallowed, causing skin and eye irritation, and potentially causing

respiratory irritation.[2][3] Adherence to the safety precautions outlined below is critical to

minimize risk.
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Category Statement

Hazard Statements

H302: Harmful if swallowed.[2][3][4][5] H315:

Causes skin irritation.[2][3] H319: Causes

serious eye irritation.[2][3] H335: May cause

respiratory irritation.[2][3]

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[2][6] P264:

Wash skin thoroughly after handling.[2][6] P270:

Do not eat, drink or smoke when using this

product.[2][4][6] P271: Use only outdoors or in a

well-ventilated area.[2][6] P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[2][6] Response: P301+P312: IF

SWALLOWED: Call a POISON CENTER/doctor

if you feel unwell.[4] P302+P352: IF ON SKIN:

Wash with plenty of water.[4][6] P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.[6] P305+P351+P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[6]

Storage: P403+P233: Store in a well-ventilated

place. Keep container tightly closed.[6] P405:

Store locked up.[6] Disposal: P501: Dispose of

contents/container to an approved waste

disposal plant.[4][5][6]

Toxicological Data
Specific quantitative toxicological data such as LD50 values for 2-Bromo-4-nitroimidazole are

not consistently available in the provided search results. However, the classification "Harmful if

swallowed" (Acute Tox. 4) indicates a significant hazard.[3] The lack of extensive public data

underscores the need for cautious handling.
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Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are essential to ensure safety when working with 2-
Bromo-4-nitroimidazole.

Recommended PPE
Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[7]

Skin Protection

Wear protective gloves (inspected prior to use)

and impervious clothing, such as a full-sleeved

lab coat.[7][8]

Respiratory Protection

If dust is generated or work is performed outside

of a fume hood, use a self-contained breathing

apparatus.[7][8]

Engineering Controls
All work with 2-Bromo-4-nitroimidazole should be conducted in a well-ventilated area,

preferably within a laboratory fume hood.[1][7] Safety shower and eyewash stations should be

readily accessible.[9]

Handling, Storage, and Disposal Protocols
Safe Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly and that work will

be conducted in a designated area with appropriate engineering controls (i.e., a fume hood).

Dispensing: Avoid generating dust when weighing or transferring the solid material. Use dry,

clean spatulas and weigh boats.
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During Use: Keep the container tightly sealed when not in use. Avoid all personal contact,

including inhalation of dust and contact with skin and eyes.[2] Do not eat, drink, or smoke in

the work area.[2][4]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[2] Launder contaminated clothing separately before reuse.[2]

Storage
Store 2-Bromo-4-nitroimidazole in its original, tightly sealed container in a cool, dry, and dark

place.[10] It should be stored in a well-ventilated area away from incompatible materials, such

as strong oxidizing agents.[9] The designated storage area should be locked.[6]

Spill and Waste Disposal
Spills: In case of a spill, avoid breathing dust.[2] Wear full protective equipment. Carefully

sweep up or vacuum the spilled solid, avoiding dust generation, and place it into a suitable,

labeled container for disposal.[2] Clean the spill area thoroughly.

Waste Disposal: Dispose of waste material and empty containers in accordance with local,

regional, and national regulations for hazardous chemical waste.[6][9] This should be done

through a licensed hazardous waste disposal service.[1]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air and keep

them at rest in a position comfortable for

breathing.[6][7][8] If symptoms persist, seek

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[7][8] Remove contaminated

clothing.[7] If skin irritation occurs, get medical

help.[6]

Eye Contact

Rinse cautiously with water for at least 15

minutes.[6][7] Remove contact lenses if present

and easy to do. Continue rinsing.[6] Seek

immediate medical attention.

Ingestion

Rinse mouth with water.[4][7] Do NOT induce

vomiting.[7] Never give anything by mouth to an

unconscious person.[7] Call a physician or

poison control center immediately.[7][9]

Application Note: Synthesis of a Pretomanid
Precursor
2-Bromo-4-nitroimidazole is a crucial intermediate for the synthesis of the antituberculosis

drug Pretomanid.[6][7][8] The following is a representative protocol for a key step in this

synthesis, illustrating a common application of this compound.

Experimental Protocol: N-alkylation of 2-Bromo-4-
nitroimidazole
This protocol describes the nucleophilic substitution reaction between 2-Bromo-4-
nitroimidazole and a protected glycidol, a key step in forming the Pretomanid backbone.

Materials:

2-Bromo-4-nitroimidazole
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(R)-tert-butyldimethylsilyl glycidyl ether (TBS-protected glycidol)

Potassium carbonate (K₂CO₃)

Acetonitrile (CH₃CN)

Ethyl acetate

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄)

Procedure:

To a solution of 2-Bromo-4-nitroimidazole (1 equivalent) in acetonitrile, add potassium

carbonate (1.1 equivalents).

Stir the mixture for 15 minutes at room temperature.

Add the TBS-protected glycidol (1.2 equivalents) dropwise to the stirring mixture.

Heat the reaction mixture to 60°C and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Once the starting material is consumed, cool the mixture to room temperature.

Pour the reaction mixture into ice-water and extract the product with ethyl acetate.

Wash the combined organic layers with brine and dry over magnesium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

The crude product can then be purified by column chromatography.

This protocol is adapted from general alkylation procedures for nitroimidazoles and the

described synthesis of Pretomanid.[11][12]
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Visualized Workflows and Pathways
General Safety Workflow for Handling 2-Bromo-4-
nitroimidazole
Caption: General safety workflow for handling hazardous chemical compounds.

Synthetic Pathway to Pretomanid from 2-Bromo-4-
nitroimidazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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